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  4. [4-Chloro-2-[(1S)-3-cyclopropyl-1-hydroxy-1-(trifluoromethyl)-2-propynyl)phenyl]carbamic Acid Methyl
[4-Chloro-2-[(1S)-3-cyclopropyl-1-hydroxy-1-(trifluoromethyl)-2-propynyl)phenyl]carbamic Acid Methyl [4-Chloro-2-[(1S)-3-cyclopropyl-1-hydroxy-1-(trifluoromethyl)-2-propynyl)phenyl]carbamic Acid Methyl
Brand Name: Vulcanchem
CAS No.: 211563-40-5
VCID: VC0020156
InChI: InChI=1S/C15H13ClF3NO3/c1-23-13(21)20-12-5-4-10(16)8-11(12)14(22,15(17,18)19)7-6-9-2-3-9/h4-5,8-9,22H,2-3H2,1H3,(H,20,21)/t14-/m0/s1
SMILES: COC(=O)NC1=C(C=C(C=C1)Cl)C(C#CC2CC2)(C(F)(F)F)O
Molecular Formula: C15H13ClF3NO3
Molecular Weight: 347.71 g/mol

[4-Chloro-2-[(1S)-3-cyclopropyl-1-hydroxy-1-(trifluoromethyl)-2-propynyl)phenyl]carbamic Acid Methyl

CAS No.: 211563-40-5

Reference Standards

VCID: VC0020156

Molecular Formula: C15H13ClF3NO3

Molecular Weight: 347.71 g/mol

[4-Chloro-2-[(1S)-3-cyclopropyl-1-hydroxy-1-(trifluoromethyl)-2-propynyl)phenyl]carbamic Acid Methyl - 211563-40-5

CAS No. 211563-40-5
Product Name [4-Chloro-2-[(1S)-3-cyclopropyl-1-hydroxy-1-(trifluoromethyl)-2-propynyl)phenyl]carbamic Acid Methyl
Molecular Formula C15H13ClF3NO3
Molecular Weight 347.71 g/mol
IUPAC Name methyl N-[4-chloro-2-[(2S)-4-cyclopropyl-1,1,1-trifluoro-2-hydroxybut-3-yn-2-yl]phenyl]carbamate
Standard InChI InChI=1S/C15H13ClF3NO3/c1-23-13(21)20-12-5-4-10(16)8-11(12)14(22,15(17,18)19)7-6-9-2-3-9/h4-5,8-9,22H,2-3H2,1H3,(H,20,21)/t14-/m0/s1
Standard InChIKey WEIAOBYESJHWBW-AWEZNQCLSA-N
Isomeric SMILES COC(=O)NC1=C(C=C(C=C1)Cl)[C@@](C#CC2CC2)(C(F)(F)F)O
SMILES COC(=O)NC1=C(C=C(C=C1)Cl)C(C#CC2CC2)(C(F)(F)F)O
Canonical SMILES COC(=O)NC1=C(C=C(C=C1)Cl)C(C#CC2CC2)(C(F)(F)F)O
Synonyms Methyl [4-Chloro-2-((1S)-1-trifluoromethyl_x000B_-1-hydroxy-3-cyclopropyl-2-propyn-1-yl)phenyl]carbamate; SD573-Methyl Carbamate, SV993;
PubChem Compound 10760089
Last Modified Nov 11 2021
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